Cas no 1352216-10-4 (2-chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone)

2-Chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone is a fluorinated aromatic ketone derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both chloro- and difluoromethyl groups adjacent to a carbonyl moiety, enhances reactivity in nucleophilic substitution and condensation reactions. The presence of a 3-fluoro-4-methoxyphenyl ring contributes to electronic modulation, improving selectivity in cross-coupling and heterocycle formation. This compound is particularly valuable as an intermediate in the development of bioactive molecules, offering precise control over steric and electronic properties. Its stability under standard storage conditions and compatibility with common organic solvents further facilitate its use in multi-step synthetic routes.

2-chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone structure

1352216-10-4 structure

Product Name:2-chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone

CAS No:1352216-10-4

MF:C₉H₆ClF₃O₂

MW:238.590952396393

MDL:MFCD20920935

CID:5217771

Update Time:2026-03-06

2-chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 2-chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone
- MDL： MFCD20920935
- Inchi： 1S/C9H6ClF3O2/c1-15-7-3-2-5(4-6(7)11)8(14)9(10,12)13/h2-4H,1H3
- InChI Key： WOWMYZFTLMIVTJ-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=C(OC)C(F)=C1)C(Cl)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3

2-chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB430375-1 g	2-Chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone	1352216-10-4	1g	€516.00	2022-03-02
abcr	AB430375-1g	2-Chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone; .	1352216-10-4	1g	€1338.10	2024-08-03
abcr	AB430375-5g	2-Chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone; .	1352216-10-4	5g	€1603.00	2023-09-04

2-chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone Related Literature

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Additional information on 2-chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone

Comprehensive Overview of 2-Chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone (CAS No. 1352216-10-4)

The compound 2-chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone (CAS No. 1352216-10-4) is a fluorinated aromatic ketone derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloro, difluoro, and methoxy substituents, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and catalysts, aligning with the growing demand for precision chemistry in drug discovery.

In recent years, the scientific community has focused on fluorinated compounds like 2-chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone due to their enhanced metabolic stability and bioavailability. These properties are critical for designing next-generation therapeutic agents, particularly in oncology and neurology. The compound’s electron-withdrawing groups (e.g., fluoro and chloro) contribute to its reactivity, enabling selective modifications for targeted applications. This aligns with trending searches such as "fluorinated ketones in drug development" and "aromatic ketone synthesis," reflecting its relevance in modern chemistry.

From a synthetic perspective, CAS No. 1352216-10-4 serves as a key building block for heterocyclic compounds, which are widely explored in material science and medicinal chemistry. Its methoxyphenyl moiety offers opportunities for further functionalization, catering to the rising interest in "tailored molecular scaffolds." Laboratories leveraging green chemistry principles also value this compound for its potential in reducing waste during multi-step syntheses, a topic frequently queried in AI-driven research tools.

The stability of 2-chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone under various conditions makes it suitable for high-throughput screening (HTS) applications. This addresses a common industry challenge: identifying stable intermediates for combinatorial chemistry. Moreover, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) positions it as a candidate for fragment-based drug design, a hotspot in "AI-assisted molecular modeling" discussions.

In agrochemical research, derivatives of this compound exhibit promise as pesticide precursors, though its primary use remains in pharmaceuticals. The difluoro and chloro groups enhance lipophilicity, a property often searched in contexts like "optimizing drug permeability." Regulatory-compliant synthesis protocols for CAS 1352216-10-4 are also a focal point, as industries prioritize REACH compliance and sustainable manufacturing.

To summarize, 2-chloro-2,2-difluoro-1-(3-fluoro-4-methoxyphenyl)ethanone exemplifies innovation in fluorinated chemistry, bridging gaps between academic research and industrial applications. Its adaptability to catalytic transformations and relevance to trending topics like "small-molecule probes" ensure its continued prominence in scientific literature and patent filings.